2-(1,3-Dioxohexahydro-1H-4,7-epoxyisoindol-2(3H)-yl)propanoic acid

Specification

• CAS No.: 154902-09-7
• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 2-(1,3-dioxo-3a,4,5,6,7,7a-hexahydro-4,7-epoxyisoindol-2-yl)propanoic acid
• Standard InChI: InChI=1S/C11H13NO5/c1-4(11(15)16)12-9(13)7-5-2-3-6(17-5)8(7)10(12)14/h4-8H,2-3H2,1H3,(H,15,16)
• Standard InChI Key: NCMPYJUFEPHMFT-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)N1C(=O)C2C3CCC(C2C1=O)O3
• Canonical SMILES: CC(C(=O)O)N1C(=O)C2C3CCC(C2C1=O)O3

Introduction

2-(1,3-Dioxohexahydro-1H-4,7-epoxyisoindol-2(3H)-yl)propanoic acid is a complex organic compound that belongs to the class of epoxyisoindoles. These compounds are known for their unique structural features, which include a hexahydroisoindole ring system with an epoxide group. Despite the lack of specific information on this exact compound in the provided search results, we can infer its properties and potential applications based on related compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of related epoxyisoindole compounds often involves reactions between maleic anhydride and furan derivatives, followed by hydrogenation steps to form the hexahydroisoindole ring system. For 2-(1,3-Dioxohexahydro-1H-4,7-epoxyisoindol-2(3H)-yl)propanoic acid, a similar approach might be used, with additional steps to introduce the propanoic acid moiety.

Potential Applications

Epoxyisoindoles have been explored for their biological activities, including anticancer properties. While specific data on 2-(1,3-Dioxohexahydro-1H-4,7-epoxyisoindol-2(3H)-yl)propanoic acid is lacking, compounds with similar structures may exhibit interesting pharmacological profiles due to their complex ring systems and functional groups.

Research Findings and Future Directions

Given the limited specific information available on 2-(1,3-Dioxohexahydro-1H-4,7-epoxyisoindol-2(3H)-yl)propanoic acid, future research should focus on its synthesis, characterization, and potential biological activities. This could involve detailed spectroscopic analysis (e.g., NMR, HRMS) to confirm its structure and assess its stability and reactivity.